molecular formula C16H20N10 B2974617 2-N,4-N-Bis[(1-methylimidazol-2-yl)methyl]-6-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine CAS No. 2411219-55-9

2-N,4-N-Bis[(1-methylimidazol-2-yl)methyl]-6-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine

Cat. No. B2974617
CAS RN: 2411219-55-9
M. Wt: 352.406
InChI Key: UWPFYULBUZAESZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-N,4-N-Bis[(1-methylimidazol-2-yl)methyl]-6-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine” is a complex organic molecule. It contains imidazole rings, which are five-membered rings with two non-adjacent nitrogen atoms . These rings are part of a larger structure that includes a triazine ring, which is a six-membered ring with three nitrogen atoms .


Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple nitrogen-containing rings. These rings could potentially coordinate with metal ions, forming complexes .


Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing imidazole rings are known to participate in a variety of chemical reactions. For example, they can act as ligands in coordination chemistry, binding to metal ions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its exact structure and the conditions under which it is studied. Compounds containing imidazole rings are generally soluble in polar organic solvents and water .

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it were to act as a ligand in coordination chemistry, it could potentially bind to metal ions and influence their reactivity .

properties

IUPAC Name

2-N,4-N-bis[(1-methylimidazol-2-yl)methyl]-6-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20N10/c1-4-5-19-14-22-15(20-10-12-17-6-8-25(12)2)24-16(23-14)21-11-13-18-7-9-26(13)3/h1,6-9H,5,10-11H2,2-3H3,(H3,19,20,21,22,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWPFYULBUZAESZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CN=C1CNC2=NC(=NC(=N2)NCC#C)NCC3=NC=CN3C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20N10
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.40 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-N,4-N-Bis[(1-methylimidazol-2-yl)methyl]-6-N-prop-2-ynyl-1,3,5-triazine-2,4,6-triamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.